Cas no 1241683-26-0 ((R)-CYCLOBUTYL(PHENYL)METHANAMINE)

• Product name: (R)-CYCLOBUTYL(PHENYL)METHANAMINE
• CAS No: 1241683-26-0
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• MDL: MFCD06762088
• CID: 4564249

(R)-CYCLOBUTYL(PHENYL)METHANAMINE Chemical and Physical Properties

Names and Identifiers

• (R)-CYCLOBUTYL(PHENYL)METHANAMINE
• Benzenemethanamine, α-cyclobutyl-, (αR)-

• MDL： MFCD06762088
• Inchi： 1S/C11H15N/c12-11(10-7-4-8-10)9-5-2-1-3-6-9/h1-3,5-6,10-11H,4,7-8,12H2/t11-/m0/s1
• InChI Key： YVAXXHNMTBNQFD-NSHDSACASA-N
• SMILES： N[C@@H](C1C=CC=CC=1)C1CCC1

Additional information on (R)-CYCLOBUTYL(PHENYL)METHANAMINE

Exploring the Properties and Applications of (R)-Cyclobutyl(phenyl)methanamine (CAS No. 1241683-26-0)

In the realm of chiral amines, (R)-Cyclobutyl(phenyl)methanamine (CAS No. 1241683-26-0) stands out as a versatile building block with significant potential in pharmaceutical and material science applications. This compound, characterized by its cyclobutyl and phenyl moieties, has garnered attention for its unique stereochemical properties and adaptability in synthetic routes. Researchers and industry professionals are increasingly exploring its role in asymmetric synthesis, drug discovery, and catalysis, aligning with the growing demand for enantiomerically pure compounds.

The structural elegance of (R)-Cyclobutyl(phenyl)methanamine lies in its chiral center, which enables it to serve as a key intermediate in the development of bioactive molecules. Recent studies highlight its utility in designing kinase inhibitors and GPCR-targeted therapies, addressing pressing medical challenges such as oncology and neurological disorders. Its lipophilic balance and steric profile make it particularly valuable for optimizing drug bioavailability, a hot topic in medicinal chemistry forums and AI-driven drug design platforms.

From a synthetic perspective, the compound’s CAS No. 1241683-26-0 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening and combinatorial chemistry. Innovations in green chemistry have also spurred interest in sustainable methods for producing (R)-Cyclobutyl(phenyl)methanamine, with microwave-assisted and flow-chemistry techniques gaining traction. These advancements resonate with the global push toward eco-friendly synthesis, a recurring theme in academic and industrial discussions.

Beyond pharmaceuticals, (R)-Cyclobutyl(phenyl)methanamine finds niche applications in agrochemicals and functional materials. Its rigid yet tunable structure contributes to the development of liquid crystals and polymeric catalysts, meeting demands in electronics and renewable energy sectors. As AI tools like AlphaFold revolutionize molecular modeling, queries about this compound’s 3D conformation and intermolecular interactions have surged, underscoring its interdisciplinary appeal.

Quality control and analytical characterization of CAS No. 1241683-26-0 remain critical, with techniques such as HPLC chiral separation and NMR spectroscopy being pivotal for ensuring enantiopurity. Regulatory compliance, particularly in GMP manufacturing, further elevates its profile in the fine chemicals market. This aligns with frequent searches on platforms like Google Scholar regarding regulatory guidelines for chiral amines.

In summary, (R)-Cyclobutyl(phenyl)methanamine exemplifies the convergence of chirality, sustainability, and innovation. Its multifaceted applications and alignment with trending scientific inquiries position it as a compound of enduring significance. Whether in preclinical research or industrial-scale production, its value continues to unfold, driven by both academic curiosity and practical necessity.